Cas no 1369513-94-9 (3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(pyridin-3-yl)-1,2,4-oxadiazole)

3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(pyridin-3-yl)-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core flanked by substituted pyridinyl and cyclobutyl groups. Its unique structure imparts potential utility in agrochemical and pharmaceutical research, particularly as an intermediate for designing bioactive molecules. The presence of both chloropyridinyl and pyridinyl moieties enhances its binding affinity in target interactions, while the cyclobutyl group contributes to steric stability. This compound is of interest due to its balanced lipophilicity and electronic properties, which may facilitate applications in developing novel insecticides or enzyme inhibitors. Its synthetic versatility allows for further functionalization, making it a valuable scaffold for exploratory chemistry.

3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(pyridin-3-yl)-1,2,4-oxadiazole structure

1369513-94-9 structure

Product Name:3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(pyridin-3-yl)-1,2,4-oxadiazole

CAS No:1369513-94-9

MF:C₁₆H₁₃ClN₄O

MW:312.753621816635

CID:4827288

Update Time:2025-10-31

3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(pyridin-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(pyridin-3-yl)-1,2,4-oxadiazole
- 3-[1-(6-chloropyridin-3-yl)cyclobutyl]-5-pyridin-3-yl-1,2,4-oxadiazole
- Inchi： 1S/C16H13ClN4O/c17-13-5-4-12(10-19-13)16(6-2-7-16)15-20-14(22-21-15)11-3-1-8-18-9-11/h1,3-5,8-10H,2,6-7H2
- InChI Key： XKNBGCPHZXXWFY-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=N1)C1(C2=NOC(C3C=NC=CC=3)=N2)CCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 392
XLogP3: 3.4
Topological Polar Surface Area: 64.7

3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(pyridin-3-yl)-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029198961-1g	3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(pyridin-3-yl)-1,2,4-oxadiazole	1369513-94-9	95%	1g	$442.38	2022-04-02
Chemenu	CM501137-1g	3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(pyridin-3-yl)-1,2,4-oxadiazole	1369513-94-9	97%	1g	$434	2023-02-18

3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(pyridin-3-yl)-1,2,4-oxadiazole Related Literature

1. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439

Related Categories

Additional information on 3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(pyridin-3-yl)-1,2,4-oxadiazole

Research Brief on 3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(pyridin-3-yl)-1,2,4-oxadiazole (CAS: 1369513-94-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds in drug discovery. Among these, 3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(pyridin-3-yl)-1,2,4-oxadiazole (CAS: 1369513-94-9) has emerged as a promising scaffold due to its unique structural features and potential biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

The compound, characterized by the presence of a 1,2,4-oxadiazole ring linked to a chloropyridine and a pyridine moiety, has attracted attention for its role as a modulator of specific biological targets. Recent studies have explored its interaction with various enzymes and receptors, particularly those involved in neurological and inflammatory pathways. The synthesis of this compound typically involves multi-step organic reactions, including cyclization and coupling processes, which have been optimized to improve yield and purity.

In vitro and in vivo studies have demonstrated that 3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(pyridin-3-yl)-1,2,4-oxadiazole exhibits notable activity as an inhibitor of certain kinases and G-protein-coupled receptors (GPCRs). For instance, preliminary data suggest its efficacy in modulating neuroinflammatory responses, making it a candidate for further investigation in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated to assess its suitability for clinical development.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Recent research has focused on structural modifications to enhance its binding affinity and reduce potential toxicity. Computational modeling and structure-activity relationship (SAR) studies have played a crucial role in guiding these efforts, providing insights into the key molecular interactions governing its biological activity.

In conclusion, 3-(1-(6-Chloropyridin-3-yl)cyclobutyl)-5-(pyridin-3-yl)-1,2,4-oxadiazole represents a compelling area of research in medicinal chemistry. Its versatile scaffold and demonstrated biological effects underscore its potential as a lead compound for therapeutic development. Future studies should prioritize further mechanistic elucidation and preclinical validation to advance its translation into clinical applications. This brief underscores the importance of continued investment in the exploration of novel heterocyclic compounds to address unmet medical needs.